Cas no 1194710-09-2 (5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one)

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one is a versatile brominated heterocyclic compound commonly employed as an intermediate in organic synthesis. Its key structural features include a reactive bromomethyl group and a stable oxazolidinone ring, making it valuable for nucleophilic substitution reactions and functional group transformations. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to introduce methylene-linked functionalities. Its well-defined reactivity profile and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The oxazolidinone scaffold also contributes to stereocontrol in certain applications, further broadening its synthetic applicability.

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one structure

1194710-09-2 structure

Product Name:5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one

CAS No:1194710-09-2

MF:C₅H₈BrNO₂

MW:194.026520729065

MDL:MFCD22061027

CID:4779259

PubChem ID:12889927

Update Time:2025-10-12

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one
- CID 12889927
- 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one
- MDL： MFCD22061027
- Inchi： 1S/C5H8BrNO2/c1-7-3-4(2-6)9-5(7)8/h4H,2-3H2,1H3
- InChI Key： DQHCGRUPKXGSBU-UHFFFAOYSA-N
- SMILES： BrCC1CN(C)C(=O)O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
XLogP3: 0.7
Topological Polar Surface Area: 29.5

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B112025-10mg	5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2		10mg	$ 50.00	2022-06-07
TRC	B112025-50mg	5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2		50mg	$ 185.00	2022-06-07
TRC	B112025-100mg	5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2		100mg	$ 295.00	2022-06-07
Enamine	EN300-222969-0.05g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	0.05g	$118.0	2023-09-16
Enamine	EN300-222969-0.1g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	0.1g	$176.0	2023-09-16
Enamine	EN300-222969-0.25g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	0.25g	$252.0	2023-09-16
Enamine	EN300-222969-0.5g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	0.5g	$457.0	2023-09-16
Enamine	EN300-222969-1.0g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-222969-2.5g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	2.5g	$1147.0	2023-09-16
Enamine	EN300-222969-5.0g	5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one	1194710-09-2	95%	5.0g	$1695.0	2023-02-22

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Additional information on 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one: A Comprehensive Overview

5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one, also known by its CAS registry number CAS No. 1194710-09-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromomethyl group with a 1,3-oxazolidinone ring system. The presence of the bromomethyl group introduces reactivity that makes this compound a valuable intermediate in various chemical transformations.

The structural features of 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one make it an attractive candidate for exploring novel synthetic pathways. Recent studies have highlighted its potential as a building block in the construction of bioactive molecules. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties. The oxazolidinone ring system is particularly amenable to modifications, allowing for the introduction of diverse functional groups that can enhance biological activity.

In terms of synthesis, 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of bromoalkanes with appropriate amine derivatives to form the oxazolidinone ring. This method has been optimized in recent studies to improve yield and selectivity, making it more accessible for large-scale production.

The applications of 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one extend beyond traditional organic synthesis. In the realm of materials science, this compound has been explored as a precursor for the development of advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it a promising candidate for industrial applications. Additionally, recent advancements in catalysis have enabled the use of this compound in enantioselective reactions, further expanding its utility in asymmetric synthesis.

From a pharmacological perspective, 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one has shown potential as a lead compound for drug discovery. Studies have demonstrated that certain derivatives exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases and cancer progression. The methyl group at position 3 of the oxazolidinone ring plays a critical role in modulating the compound's pharmacokinetic properties, making it an ideal scaffold for drug design.

In conclusion, 5-(Bromomethyl)-3-methyl-1,3-oxazolidin-2-one, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span multiple disciplines, and ongoing studies are expected to uncover new avenues for its utilization in both academic and industrial settings.